BENGHE Methodological & Application

Check Availability & Pricing

Fluorescent Probe C13H16CIN504: Application
Notes and Protocols Not Available

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C13H16CIN504

Cat. No.: B15172937

Comprehensive searches for the chemical formula C13H16CIN504 have not identified a
known fluorescent probe with this specific composition. As a result, detailed application notes
and protocols for its use cannot be provided at this time.

Extensive database searches, including chemical repositories and scientific literature, did not
yield any specific, well-characterized fluorescent probe matching the molecular formula
C13H16CIN504. While the elemental composition suggests a potential organic molecule, there
is no public record of its synthesis, characterization, or application as a fluorescent probe for
research, diagnostics, or drug development.

Therefore, the creation of detailed application notes, experimental protocols, quantitative data
tables, and visualizations of signaling pathways or experimental workflows is not possible
without established scientific data on such a compound.

For researchers, scientists, and drug development professionals interested in fluorescent
probes, it is recommended to consult literature on established and well-documented
fluorescent dyes. Key classes of fluorescent probes with extensive applications include, but are
not limited to:

¢ Fluorescein and Rhodamine derivatives: Widely used for their high quantum yields and
photostability in various biological applications.

e Cyanine dyes (e.g., Cy3, Cy5, Cy7): Popular for their tunable fluorescence in the visible and
near-infrared regions, making them suitable for in vivo imaging.
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« BODIPY dyes: Known for their sharp emission spectra, high molar extinction coefficients,
and relative insensitivity to solvent polarity and pH.

e Quantum dots: Semiconductor nanocrystals with broad excitation spectra and narrow, size-
tunable emission spectra, offering advantages in multiplexed imaging.

When selecting a fluorescent probe, it is crucial to consider factors such as:

o Excitation and Emission Wavelengths: To match available instrumentation and minimize
autofluorescence.

e Quantum Yield and Molar Extinction Coefficient: Which determine the brightness of the
probe.

e Photostability: Resistance to photobleaching during imaging.
o Target Specificity: The ability to selectively bind to the analyte of interest.
o Biocompatibility and Cell Permeability: For applications in living cells and organisms.

Should a novel fluorescent probe with the formula C13H16CIN504 be synthesized and
characterized in the future, the scientific community would require peer-reviewed publications
detailing its properties and applications before standardized protocols can be developed.

 To cite this document: BenchChem. [Fluorescent Probe C13H16CIN504: Application Notes
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[https://www.benchchem.com/product/b15172937#c13h16cIn504-as-a-fluorescent-probe-
application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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